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Compound of Interest

Compound Name: Hexaphenylbenzene

Cat. No.: B1630442

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides essential, immediate safety and
logistical information for handling Hexaphenylbenzene, including operational and disposal
plans, to build deep trust and provide value beyond the product itself.

Physical and Chemical Properties

Hexaphenylbenzene is a solid, off-white powder with no available information on odor.[1]
While it is not classified as a hazardous substance under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200), adherence to standard laboratory safety
protocols is essential to minimize any potential risks.[1]
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Property

Data

Physical State

Powder Solid[1]

Appearance

Off-white[1]

Odor

No information available[1]

Melting Point/Range

300 °C / 572 °F[1]

Boiling Point/Range

No information available[1]

Flammability

No information available[1]

Solubility

No information available[1]

Molecular Formula

C42H30[2]

Molecular Weight

534.69 g/mol [2]

Operational Plan: Personal Protective Equipment
(PPE)

A systematic approach to selecting and using PPE is crucial for safe handling of

Hexaphenylbenzene, particularly to avoid dust formation and potential inhalation.[2][3]

1. Engineering Controls:

Always handle Hexaphenylbenzene in a well-ventilated area.[4]

Use a chemical fume hood when there is a potential for dust or aerosol generation.[5]

2. Personal Protective Equipment Selection and Use:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection:
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o Gloves: Chemical-resistant gloves should be worn.[3] Inspect gloves prior to use and use
proper glove removal technique to avoid skin contact.[2] Nitrile gloves are a suitable option
for handling solid chemicals.

o Lab Coat/Coveralls: Wear a lab coat or other protective clothing to prevent skin exposure.

[1](6]

o Respiratory Protection:

o Under normal conditions of use where dust is not generated, respiratory protection is not
required.[1][6]

o If dust is generated, use a NIOSH-approved N95 (US) or P1 (EN 143) dust mask.[2] For
higher exposures or where irritation occurs, a full-face respirator may be necessary.[3]
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Hazard Assessment

Potential for Dust
Generation?

Yes No

PPE Selection
Use in Well-Ventilated Area Use N95/P1 Dust Mask No Resplratory Protection
or Fume Hood Required

Wear Safety Goggles
(EN166/ANSI Z87.1)

Wear Nitrile Gloves
and Lab Coat
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Waste Generation

Contaminated PPE
(Gloves, Lab Coat)

\\/

Disposal Procedure

Hexaphenylbenzene
Solid Waste

Dispose of Gloves in
Designated Waste Bin

Launder or Dispose of Collect in Labeled,
Contaminated Clothing Sealed Container

Consult Local/National
Waste Regulations

Transfer to Licensed
Disposal Company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hexaphenylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630442#personal-protective-equipment-for-
handling-hexaphenylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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